Cas no 1806316-78-8 (Methyl 5-hydroxy-4-methylpyrimidine-6-carboxylate)

• Product Name: Methyl 5-hydroxy-4-methylpyrimidine-6-carboxylate
• CAS No: 1806316-78-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4826621
• Update Time: 2023-08-19

Methyl 5-hydroxy-4-methylpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-4-methylpyrimidine-6-carboxylate

• Inchi： 1S/C7H8N2O3/c1-4-6(10)5(7(11)12-2)9-3-8-4/h3,10H,1-2H3
• InChI Key： JKHXDLDUIKLFJQ-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC)N=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1
• Topological Polar Surface Area: 72.3